Cas no 1806865-51-9 (5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806865-51-9
• MF: C₇H₃ClF₂N₂O
• MW: 204.561327219009
• CID: 4868134
• Update Time: 2025-11-01

5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H3ClF2N2O/c8-3-2-12-4(1-11)6(13)5(3)7(9)10/h2,7,13H
• InChI Key： KGWOFBPLKMSNDB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.3
• Topological Polar Surface Area: 56.9

Additional information on 5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine

5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806865-51-9): An Emerging Compound in Medicinal Chemistry

5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806865-51-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of 5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine is characterized by the presence of a pyridine ring substituted with a chlorine atom at the 5-position, a cyano group at the 2-position, a difluoromethyl group at the 4-position, and a hydroxyl group at the 3-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

In addition to its anti-inflammatory properties, 5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine has shown promise as an antimicrobial agent. A research team from the University of California, Los Angeles (UCLA) reported that this compound effectively inhibits the growth of several bacterial strains, including both Gram-positive and Gram-negative bacteria. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and interfere with essential metabolic processes.

The anticancer potential of 5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine has also been explored in preclinical studies. A study published in the Cancer Research journal found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression. These findings suggest that 5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine could be a valuable lead compound for the development of novel anticancer therapies.

The synthesis of 5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine has been optimized to improve yield and purity. A multi-step synthetic route involving selective functionalization and protection-deprotection strategies has been developed. This approach ensures high chemical stability and facilitates large-scale production for further preclinical and clinical evaluations.

In conclusion, 5-Chloro-2-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806865-51-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties for clinical applications.